molecular formula C9H16O B8327980 3-(4-Hydroxybut-1-yl)cyclopentene

3-(4-Hydroxybut-1-yl)cyclopentene

Cat. No.: B8327980
M. Wt: 140.22 g/mol
InChI Key: NXNZCULJPZPHIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Hydroxybut-1-yl)cyclopentene is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16O

Molecular Weight

140.22 g/mol

IUPAC Name

4-cyclopent-2-en-1-ylbutan-1-ol

InChI

InChI=1S/C9H16O/c10-8-4-3-7-9-5-1-2-6-9/h1,5,9-10H,2-4,6-8H2

InChI Key

NXNZCULJPZPHIU-UHFFFAOYSA-N

Canonical SMILES

C1CC(C=C1)CCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure followed is the same as that described in Example 12 substituting 3-(5-[(1,1-dimethylethyl)dimethylsiloxy]but-1-yl)cyclopentene {[4-(2-cyclopenten-1-yl)butoxy](1,1-dimethylethyl)dimethylsilane} (100 g, 0.407 moles), 5% hydrofluoric acid (78 ml), acetonitrile (1500 ml). The crude product is kugelrohred under reduced pressure leaving a clear, colorless oil (51 g, 0.36 moles).
[Compound]
Name
3-(5-[(1,1-dimethylethyl)dimethylsiloxy]but-1-yl)cyclopentene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
[4-(2-cyclopenten-1-yl)butoxy](1,1-dimethylethyl)dimethylsilane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
78 mL
Type
reactant
Reaction Step Three
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1500 mL
Type
solvent
Reaction Step Five
Name

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.